Cas no 120966-81-6 (6,9-Epoxy-2H,6H-pyrimido[2,1-b][1,3]oxazocin-2-one,7,8,9,10-tetrahydro-3-methyl-, (6R,9S)-)

• Product Name: 6,9-Epoxy-2H,6H-pyrimido[2,1-b][1,3]oxazocin-2-one,7,8,9,10-tetrahydro-3-methyl-, (6R,9S)-
• CAS No: 120966-81-6
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 161980
• PubChem ID: 451571
• Update Time: 2025-04-19

6,9-Epoxy-2H,6H-pyrimido[2,1-b][1,3]oxazocin-2-one,7,8,9,10-tetrahydro-3-methyl-, (6R,9S)- Chemical and Physical Properties

Names and Identifiers

• 6,9-Epoxy-2H,6H-pyrimido[2,1-b][1,3]oxazocin-2-one,7,8,9,10-tetrahydro-3-methyl-, (6R,9S)-
• ddU-2,5'-anhydro-5-Me
• DTXSID80153088
• 2,5'-Anhydro-2',3'-dideoxy-5-methyluridine
• 2,5'-Anhydro-3'-deoxythymidine
• 120966-81-6

• Inchi： 1S/C10H12N2O3/c1-6-4-12-8-3-2-7(15-8)5-14-10(12)11-9(6)13/h4,7-8H,2-3,5H2,1H3/t7-,8+/m0/s1
• InChI Key： PTANPVNJOQVEAF-JGVFFNPUSA-N
• SMILES： O1[C@@H]2COC3=NC(C(C)=CN3[C@H]1CC2)=O

Computed Properties

• Exact Mass: 208.08486
• Monoisotopic Mass: 208.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• Density: 1.56
• Boiling Point: 325.4°Cat760mmHg
• Flash Point: 150.6°C
• Refractive Index: 1.7
• PSA: 51.13